Cas no 2137804-81-8 (2-(2,5-dioxoimidazolidin-1-yl)ethane-1-sulfonyl chloride)

• Product Name: 2-(2,5-dioxoimidazolidin-1-yl)ethane-1-sulfonyl chloride
• CAS No: 2137804-81-8
• MF: C₅H₇ClN₂O₄S
• MW: 226.638078927994
• CID: 6289131
• PubChem ID: 165953160
• Update Time: 2025-05-23

2-(2,5-dioxoimidazolidin-1-yl)ethane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-dioxoimidazolidin-1-yl)ethane-1-sulfonyl chloride
• EN300-1120586
• 2137804-81-8

• Inchi： 1S/C5H7ClN2O4S/c6-13(11,12)2-1-8-4(9)3-7-5(8)10/h1-3H2,(H,7,10)
• InChI Key： HQQPOCRTYDQFNQ-UHFFFAOYSA-N
• SMILES： ClS(CCN1C(NCC1=O)=O)(=O)=O

Computed Properties

• Exact Mass: 225.9815056g/mol
• Monoisotopic Mass: 225.9815056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 91.9Ų

Additional information on 2-(2,5-dioxoimidazolidin-1-yl)ethane-1-sulfonyl chloride

Compound CAS No 2137804-81-8: 2-(2,5-Dioxoimidazolidin-1-yl)ethane-1-sulfonyl Chloride

The compound with CAS number 2137804-81-8, commonly referred to as 2-(2,5-dioxoimidazolidin-1-yl)ethane-1-sulfonyl chloride, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes an imidazolidinone ring system and a sulfonyl chloride group. The imidazolidinone moiety is a five-membered ring containing two oxygen atoms, while the sulfonyl chloride group introduces reactivity that makes this compound versatile in various chemical reactions.

Recent studies have highlighted the potential of 2-(2,5-dioxoimidazolidin-1-yl)ethane-1-sulfonyl chloride in drug discovery and development. Researchers have explored its role as a building block for constructing bioactive molecules, particularly in the design of kinase inhibitors and other therapeutic agents. The sulfonyl chloride group is particularly valuable in such applications due to its ability to form stable sulfonamides when reacted with amines, a common strategy in medicinal chemistry for enhancing drug bioavailability and selectivity.

The synthesis of this compound typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. One notable approach reported in recent literature involves the cyclization of an appropriately substituted diamine with a carbonyl compound, followed by sulfonation to introduce the sulfonyl chloride group. This method has been optimized to minimize side reactions and maximize the formation of the desired product.

In terms of applications, cas no 2137804-81-8 has shown promise in materials science as well. Its ability to form cross-linked polymers through nucleophilic substitution reactions has led to its investigation as a potential precursor for advanced materials with tailored mechanical properties. Additionally, its reactivity makes it a valuable reagent in organic synthesis, enabling the construction of complex molecular architectures.

From a biological standpoint, recent research has focused on evaluating the bioactivity of derivatives of this compound. For instance, studies have demonstrated that certain analogs exhibit potent inhibitory activity against specific enzymes implicated in diseases such as cancer and inflammatory disorders. These findings underscore the potential of this compound as a lead structure for developing novel therapeutic agents.

In conclusion, compound cas no 2137804-81-8, or 2-(2,5-dioxoimidazolidin-1-yl)ethane-1-sulfonyl chloride, represents a versatile and valuable molecule in contemporary chemical research. Its unique structure and reactivity make it an attractive candidate for applications ranging from drug discovery to materials science. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific innovation.